Cas no 829-35-6 (2-(4-Methoxyphenyl)-1,3,4-oxadiazole)

2-(4-Methoxyphenyl)-1,3,4-oxadiazole structure

829-35-6 structure

Product Name:2-(4-Methoxyphenyl)-1,3,4-oxadiazole

CAS No:829-35-6

MF:C₉H₈N₂O₂

MW:176.172021865845

MDL:MFCD00491615

CID:839346

PubChem ID:766687

Update Time:2024-10-27

2-(4-Methoxyphenyl)-1,3,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

- 2-(4-methoxyphenyl)-1,3,4-oxadiazole
- 1,3,4-Oxadiazole, 2-(4-methoxyphenyl)-
- 2-(4-methoxyphenyl)-1,3,4-oxadiazol
- Enamine_001079
- HMS1397B01
- STK083417
- ODZ101311
- 2813AC
- AM20041221
- ST24027563
- 1,3,4-Oxadiazole, 2-(p-methoxyphenyl)- (6CI, 7CI, 8CI)
- 2-(4-Methoxyphenyl)-1,3,4-oxadiazole (ACI)
- SR-01000396391
- 2-(4-Methoxyphenyl)-1 pound not3 pound not4-oxadiazole
- DS-15558
- MFCD00491615
- SR-01000396391-1
- 829-35-6
- SY116593
- SCHEMBL4581181
- C76653
- AKOS001018525
- DTXSID20354214
- Z54343915
- CS-0150402
- DB-025699
- 2-(4-Methoxyphenyl)-1,3,4-oxadiazole
- MDL： MFCD00491615
- Inchi： 1S/C9H8N2O2/c1-12-8-4-2-7(3-5-8)9-11-10-6-13-9/h2-6H,1H3
- InChI Key： GYESXRJGLIKNAM-UHFFFAOYSA-N
- SMILES： N1=COC(C2C=CC(OC)=CC=2)=N1

Computed Properties

Exact Mass: 176.058577502g/mol
Monoisotopic Mass: 176.058577502g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 158
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 48.2
XLogP3: 1.4

Experimental Properties

Density: 1.190
Boiling Point: 296.4°C at 760 mmHg

2-(4-Methoxyphenyl)-1,3,4-oxadiazole Security Information

Signal Word：Warning
Hazard Statement： H302-H315-H319-H335
Warning Statement： P261-P305+P351+P338
Storage Condition：Sealed in dry,Room Temperature

2-(4-Methoxyphenyl)-1,3,4-oxadiazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A019112467-1g	2-(4-Methoxyphenyl)-1,3,4-oxadiazole	829-35-6	97%	1g	$257.55	2023-09-01
Alichem	A019112467-5g	2-(4-Methoxyphenyl)-1,3,4-oxadiazole	829-35-6	97%	5g	$960.40	2023-09-01
Alichem	A019112467-10g	2-(4-Methoxyphenyl)-1,3,4-oxadiazole	829-35-6	97%	10g	$1508.00	2023-09-01
abcr	AB437350-250 mg	2-(4-methoxyphenyl)-1,3,4-oxadiazole; .	829-35-6		250MG	€160.70	2022-06-02
abcr	AB437350-1 g	2-(4-methoxyphenyl)-1,3,4-oxadiazole; .	829-35-6		1g	€353.50	2022-06-02
Apollo Scientific	OR954531-250mg	2-(4-methoxyphenyl)-1,3,4-oxadiazole	829-35-6	97%	250mg	£115.00	2025-02-21
Apollo Scientific	OR954531-1g	2-(4-methoxyphenyl)-1,3,4-oxadiazole	829-35-6	97%	1g	£326.00	2025-02-21
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	M46870-100mg	2-(4-methoxyphenyl)-1,3,4-oxadiazole	829-35-6	97%	100mg	¥344.0	2023-07-10
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	M46870-250mg	2-(4-methoxyphenyl)-1,3,4-oxadiazole	829-35-6	97%	250mg	¥550.0	2023-07-10
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	M46870-1g	2-(4-methoxyphenyl)-1,3,4-oxadiazole	829-35-6	97%	1g	¥1381.0	2023-07-10

2-(4-Methoxyphenyl)-1,3,4-oxadiazole Production Method

Production Method 1

3290-99-1

829-35-6

Reaction Conditions

1.1 12 h, reflux

Reference

Palladium-Catalyzed Domino Allenamide Carbopalladation/Direct C-H Allylation of Heteroarenes: Synthesis of Primprinine and Papaverine Analogues

Hedouin, Jonathan; et al, Organic Letters, 2018, 20(19), 6027-6032

Production Method 2

3290-99-1

829-35-6

Reaction Conditions

1.1 Catalysts: Montmorillonite ((Al1.33-1.67Mg0.33-0.67)(Ca0-1Na0-1)0.33Si4(OH)2O10.xH2O) (Al(3+) exchanged) ; 15 min, 55 °C

Reference

Microwave promoted one-pot synthesis of 2-aryl substituted 1,3,4-oxadiazoles and 1,2,4-oxadiazole derivatives using Al3+-K10 clay as a heterogeneous catalyst

Suresh, Dhanusu; et al, Tetrahedron Letters, 2014, 55(27), 3678-3682

Production Method 3

1957190-76-9

3290-99-1

829-35-6

Reaction Conditions

1.1 Catalysts: Trifluoroacetic acid Solvents: Toluene ; 12 h, 130 °C; 130 °C → rt
1.2 Reagents: Sodium bicarbonate Solvents: Water ; rt

Reference

Synthesis of 1,3,4-Oxadiazoles via Annulation of Hydrazides and Benzene-1,3,5-triyl Triformate under Metal-Free Conditions

Yin, Zhiping; et al, Synthesis, 2018, 50(16), 3238-3242

Production Method 4

3290-99-1

829-35-6

Reaction Conditions

1.1 Reagents: Potassium hydroxide , Phosphorus oxychloride Solvents: Toluene , Water ; rt; 30 min, rt; 3 - 4 h, reflux; reflux → rt
1.2 Reagents: Hydrochloric acid Solvents: Water ; rt; cooled

Reference

Synthesis and antimicrobial evaluation of newer 1,3,4-oxadiazole derivatives containing R-phenyl moiety under conventional conditions

Pagare, Ashwini H.; et al, International Journal of TechnoChem Research, 2016, 2(2), 158-164

Production Method 5

28004-70-8

829-35-6

Reaction Conditions

1.1 Reagents: Hydrochloric acid Solvents: Water ; rt; cooled

Reference

Synthesis and antimicrobial evaluation of newer 1,3,4-oxadiazole derivatives containing R-phenyl moiety under conventional conditions

Pagare, Ashwini H.; et al, International Journal of TechnoChem Research, 2016, 2(2), 158-164

Production Method 6

121-98-2

829-35-6

Reaction Conditions

1.1 Reagents: Hydrazine hydrate (1:1) Solvents: Ethanol ; 8 h, reflux
2.1 Solvents: Ethanol ; 5 h, 140 °C

Reference

Synthesis of 2-aryl-5-(arylsulfonyl)-1,3,4-oxadiazoles as potent antibacterial and antioxidant agents

Boddapati, S. N. Murthy; et al, Turkish Journal of Chemistry, 2022, 46(3), 766-776

Production Method 7

121-98-2

829-35-6

Reaction Conditions

1.1 Reagents: Hydrazine hydrate (1:1) ; 2 h, 80 °C
2.1 Catalysts: p-Toluenesulfonic acid Solvents: Triethyl orthoformate ; overnight, 140 °C

Reference

Room-Temperature Copper-Catalyzed Oxidation of Electron-Deficient Arenes and Heteroarenes Using Air

Liu, Qiang; et al, Angewandte Chemie, 2012, 51(19), 4666-4670

Production Method 8

94-30-4

829-35-6

Reaction Conditions

1.1 Reagents: Hydrazine hydrate (1:1) Solvents: Ethanol ; 30 h, 100 °C
2.1 Solvents: Triethyl orthoformate ; 4 h, 140 °C

Reference

A Metal-Free Route to 2-Aminooxazoles by Taking Advantage of the Unique Ring Opening of Benzoxazoles and Oxadiazoles with Secondary Amines

Joseph, Jomy; et al, Chemistry - A European Journal, 2011, 17(30), 8294-8298

Production Method 9

100-09-4

829-35-6

Reaction Conditions

1.1 Reagents: Sulfuric acid ; 4 h, reflux
2.1 Reagents: Hydrazine hydrate (1:1) Solvents: Methanol , Water ; 4 h, reflux
3.1 Catalysts: p-Toluenesulfonic acid ; 4 h, reflux

Reference

A base-induced ring-opening process of 2-substituted-1,3,4-oxadiazoles for the generation of nitriles at room temperature

Lu, Guo-ping; et al, Journal of Chemical Research, 2014, 38(6), 371-374

Production Method 10

100-09-4

829-35-6

Reaction Conditions

1.1 Catalysts: Sulfuric acid Solvents: Methanol ; 4 h, 80 °C
2.1 Reagents: Hydrazine hydrate (1:1) ; 2 h, 80 °C
3.1 Catalysts: p-Toluenesulfonic acid Solvents: Triethyl orthoformate ; overnight, 140 °C

Reference

Room-Temperature Copper-Catalyzed Oxidation of Electron-Deficient Arenes and Heteroarenes Using Air

Liu, Qiang; et al, Angewandte Chemie, 2012, 51(19), 4666-4670

Production Method 11

3290-99-1

829-35-6

Reaction Conditions

1.1 Catalysts: Ammonium chloride Solvents: Ethanol ; 30 min, rt → reflux

Reference

Efficient synthesis of 1,3,4-oxadiazoles promoted by NH4Cl

Gnanasekaran, Krishna Kumar; et al, Tetrahedron Letters, 2014, 55(50), 6776-6778

Production Method 12

3290-99-1

829-35-6

Reaction Conditions

1.1 rt → 140 °C; 6 h, 140 °C

Reference

Amination of Benzoxazoles and 1,3,4-Oxadiazoles Using 2,2,6,6-Tetramethylpiperidine-N-oxoammonium Tetrafluoroborate as an Organic Oxidant

Wertz, Sebastian; et al, Angewandte Chemie, 2011, 50(48), 11511-11515

Production Method 13

3290-99-1

100-06-1

829-35-6

Reaction Conditions

1.1 Reagents: Iodine Solvents: Dimethyl sulfoxide , Water ; rt; 110 °C
1.2 Reagents: Potassium carbonate ; 15 h, 110 °C

Reference

Direct Annulation of Hydrazides to 1,3,4-Oxadiazoles via Oxidative C(CO)-C(Methyl) Bond Cleavage of Methyl Ketones

Gao, Qinghe; et al, Organic Letters, 2015, 17(12), 2960-2963

Production Method 14

288-99-3

696-62-8

829-35-6

Reaction Conditions

1.1 Reagents: Zincate(2-), dichlorobis(2,2,6,6-tetramethyl-1-piperidinyl)-, lithium (1:2), (T-… Solvents: Tetrahydrofuran ; 25 °C; 5 min, 25 °C
1.2 Catalysts: Tetrakis(triphenylphosphine)palladium , 1,1′-(9,9-Dimethyl-9H-xanthene-4,5-diyl)bis[1,1-diphenylphosphine] ; 2 h, 50 °C
1.3 Reagents: Ammonium chloride Solvents: Water

Reference

Functionalization of 1,3,4-Oxadiazoles and 1,2,4-Triazoles via Selective Zincation or Magnesiation Using 2,2,6,6-Tetramethylpiperidyl Bases

Schwaerzer, Kuno; et al, Organic Letters, 2020, 22(5), 1899-1902

Production Method 15

3290-99-1

1895-39-2

829-35-6

Reaction Conditions

1.1 Reagents: Tripotassium phosphate Solvents: Acetonitrile ; 1 h, 100 °C

Reference

[4+1] cyclization of benzohydrazide and ClCF2COONa towards 1,3,4-oxadiazoles and 1,3,4-oxadiazoles-d5

Wang, Ya; et al, Chinese Chemical Letters, 2022, 33(3), 1511-1514

Production Method 16

3290-99-1

829-35-6

Reaction Conditions

1.1 Reagents: Lithium perchlorate Catalysts: Cuprous iodide Solvents: Dimethylformamide ; 1.5 h, 100 °C
1.2 Reagents: Water

Reference

Synthesis of N-Sulfonyl Amidines and 1,3,4-Oxadiazoles through Electrochemical Activation of DMF

Mahanty, Kingshuk; et al, Advanced Synthesis & Catalysis, 2023, 365(1), 96-103

Production Method 17

3290-99-1

829-35-6

Reaction Conditions

1.1 Reagents: Potassium persulfate Catalysts: Cuprous iodide ; 1 h, 120 °C

Reference

DMF as Methine Source: Copper-Catalyzed Direct Annulation of Hydrazides to 1,3,4-Oxadiazoles

Wang, Shoucai; et al, Advanced Synthesis & Catalysis, 2019, 361(17), 3986-3990

Production Method 18

3290-99-1

829-35-6

Reaction Conditions

1.1 Reagents: Iodine , Oxygen Solvents: Dimethyl sulfoxide ; 6 h, 120 °C
1.2 Reagents: Potassium carbonate , Oxygen ; 2 h, 120 °C

Reference

Iodine-Mediated Domino Oxidative Cyclization: One-Pot Synthesis of 1,3,4-Oxadiazoles via Oxidative Cleavage of C(sp2)-H or C(sp)-H Bond

Fan, Yuxing; et al, Journal of Organic Chemistry, 2016, 81(15), 6820-6825

Production Method 19

3290-99-1

829-35-6

Reaction Conditions

1.1 Reagents: Iodine , Oxygen Solvents: Dimethyl sulfoxide ; 6 h, 120 °C
1.2 Reagents: Potassium carbonate , Oxygen ; 2 h, 120 °C

Reference

Iodine-Mediated Domino Oxidative Cyclization: One-Pot Synthesis of 1,3,4-Oxadiazoles via Oxidative Cleavage of C(sp2)-H or C(sp)-H Bond

Fan, Yuxing; et al, Journal of Organic Chemistry, 2016, 81(15), 6820-6825

Production Method 20

100-09-4

829-35-6

Reaction Conditions

1.1 Reagents: Methyl iodide , Potassium carbonate Solvents: Dimethylformamide ; 15 min, rt; 10 h, rt
1.2 Reagents: Hydrazine hydrate (1:1) Solvents: Ethanol ; 10 h, reflux
1.3 8 h, 140 °C

Reference

Transition metal-free direct C-H bond thiolation of 1,3,4-oxadiazoles and related heteroarenes

Zou, Liang-Hua; et al, Chemical Communications (Cambridge, 2012, 48(92), 11307-11309

Production Method 21

121-98-2

829-35-6

Reaction Conditions

1.1 Reagents: Hydrazine hydrate (1:1) Solvents: Methanol , Water ; 4 h, reflux
2.1 Catalysts: p-Toluenesulfonic acid ; 4 h, reflux

Reference

A base-induced ring-opening process of 2-substituted-1,3,4-oxadiazoles for the generation of nitriles at room temperature

Lu, Guo-ping; et al, Journal of Chemical Research, 2014, 38(6), 371-374

Production Method 22

628-36-4

829-35-6

Reaction Conditions

1.1 Reagents: Phosphorus pentoxide ; 4 h, 100 °C
1.2 Reagents: Sodium bicarbonate Solvents: Water ; neutralized, cooled
2.1 Reagents: Zincate(2-), dichlorobis(2,2,6,6-tetramethyl-1-piperidinyl)-, lithium (1:2), (T-… Solvents: Tetrahydrofuran ; 25 °C; 5 min, 25 °C
2.2 Catalysts: Tetrakis(triphenylphosphine)palladium , 1,1′-(9,9-Dimethyl-9H-xanthene-4,5-diyl)bis[1,1-diphenylphosphine] ; 2 h, 50 °C
2.3 Reagents: Ammonium chloride Solvents: Water

Reference

Functionalization of 1,3,4-Oxadiazoles and 1,2,4-Triazoles via Selective Zincation or Magnesiation Using 2,2,6,6-Tetramethylpiperidyl Bases

Schwaerzer, Kuno; et al, Organic Letters, 2020, 22(5), 1899-1902

Production Method 23

94-30-4

829-35-6

Reaction Conditions

1.1 Reagents: Hydrazine hydrate (1:1) ; 30 min, rt; 8 - 9 h, 60 °C
2.1 Reagents: Potassium hydroxide , Phosphorus oxychloride Solvents: Toluene , Water ; rt; 30 min, rt; 3 - 4 h, reflux; reflux → rt
2.2 Reagents: Hydrochloric acid Solvents: Water ; rt; cooled

Reference

Synthesis and antimicrobial evaluation of newer 1,3,4-oxadiazole derivatives containing R-phenyl moiety under conventional conditions

Pagare, Ashwini H.; et al, International Journal of TechnoChem Research, 2016, 2(2), 158-164

Production Method 24

94-30-4

829-35-6

Reaction Conditions

1.1 Reagents: Hydrazine hydrate (1:1) Solvents: Ethanol ; 2 h, 5 °C → reflux
2.1 12 h, 100 - 110 °C

Reference

Synthesis of novel 1-[5-(4-methoxy-phenyl)-[1,3,4]oxadiazol-2-yl]piperazine derivatives and evaluation of their in vivo anticonvulsant activity

Harish, Kikkeri P.; et al, European Journal of Medicinal Chemistry, 2013, 65, 276-283

Production Method 25

100-09-4

829-35-6

Reaction Conditions

1.1 Catalysts: Sulfuric acid ; 30 min, rt
2.1 Reagents: Hydrazine hydrate (1:1) ; 30 min, rt; 8 - 9 h, 60 °C
3.1 Reagents: Potassium hydroxide , Phosphorus oxychloride Solvents: Toluene , Water ; rt; 30 min, rt; 3 - 4 h, reflux; reflux → rt
3.2 Reagents: Hydrochloric acid Solvents: Water ; rt; cooled

Reference

Synthesis and antimicrobial evaluation of newer 1,3,4-oxadiazole derivatives containing R-phenyl moiety under conventional conditions

Pagare, Ashwini H.; et al, International Journal of TechnoChem Research, 2016, 2(2), 158-164

Production Method 26

100-09-4

829-35-6

Reaction Conditions

1.1 Reagents: Thionyl chloride Solvents: Ethanol ; 5 h, 5 °C → reflux
2.1 Reagents: Hydrazine hydrate (1:1) Solvents: Ethanol ; 2 h, 5 °C → reflux
3.1 12 h, 100 - 110 °C

Reference

Synthesis of novel 1-[5-(4-methoxy-phenyl)-[1,3,4]oxadiazol-2-yl]piperazine derivatives and evaluation of their in vivo anticonvulsant activity

Harish, Kikkeri P.; et al, European Journal of Medicinal Chemistry, 2013, 65, 276-283